Cas no 393831-54-4 (1-(4-ethoxyphenyl)-N-(2-methoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide)

• Product Name: 1-(4-ethoxyphenyl)-N-(2-methoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide
• CAS No: 393831-54-4
• MF: C₂₃H₂₅N₃O₂S
• MW: 407.528504133224
• CID: 6039053
• PubChem ID: 3633257
• Update Time: 2025-07-17

1-(4-ethoxyphenyl)-N-(2-methoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethoxyphenyl)-N-(2-methoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide
• 1-(4-ethoxyphenyl)-N-(2-methoxyphenyl)-3,4-dihydropyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide
• Pyrrolo[1,2-a]pyrazine-2(1H)-carbothioamide, 1-(4-ethoxyphenyl)-3,4-dihydro-N-(2-methoxyphenyl)-
• 1-(4-ethoxyphenyl)-N-(2-methoxyphenyl)-1H,2H,3H,4H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
• F0533-0356
• AKOS002099158
• Oprea1_053593
• 393831-54-4
• 1-(4-ethoxyphenyl)-N-(2-methoxyphenyl)-3,4-dihydro-1H-pyrrolo[1,2-a]pyrazine-2-carbothioamide
• AKOS021666800

• Inchi： 1S/C23H25N3O2S/c1-3-28-18-12-10-17(11-13-18)22-20-8-6-14-25(20)15-16-26(22)23(29)24-19-7-4-5-9-21(19)27-2/h4-14,22H,3,15-16H2,1-2H3,(H,24,29)
• InChI Key： MAZLXLUGGSOCST-UHFFFAOYSA-N
• SMILES： C12=CC=CN1CCN(C(NC1=CC=CC=C1OC)=S)C2C1=CC=C(OCC)C=C1

Computed Properties

• Exact Mass: 407.16674822g/mol
• Monoisotopic Mass: 407.16674822g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 540
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 70.8Ų

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 566.3±60.0 °C(Predicted)
• pka: 13.39±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylthioureas

Additional information on 1-(4-ethoxyphenyl)-N-(2-methoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide

Recent Advances in the Study of 1-(4-ethoxyphenyl)-N-(2-methoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide (CAS: 393831-54-4)

The compound 1-(4-ethoxyphenyl)-N-(2-methoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide (CAS: 393831-54-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent modulator of specific signaling pathways, particularly those involved in inflammatory and oncogenic processes. Researchers have employed advanced computational modeling and high-throughput screening techniques to elucidate its binding affinity and selectivity towards target proteins. These efforts have revealed promising interactions with key enzymes and receptors, suggesting its potential as a lead compound for drug development.

In terms of synthesis, novel methodologies have been developed to optimize the yield and purity of 1-(4-ethoxyphenyl)-N-(2-methoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide. Recent publications describe the use of green chemistry approaches, such as solvent-free reactions and catalytic systems, to enhance the sustainability of its production. These advancements not only improve the scalability of the synthesis but also align with the growing demand for environmentally friendly pharmaceutical manufacturing processes.

Biological evaluations of this compound have demonstrated its efficacy in various in vitro and in vivo models. For instance, studies have shown its ability to inhibit the proliferation of cancer cell lines by inducing apoptosis and cell cycle arrest. Additionally, its anti-inflammatory properties have been validated in animal models of chronic inflammation, where it significantly reduced pro-inflammatory cytokine levels. These findings underscore its dual potential as both an anticancer and anti-inflammatory agent.

Mechanistic studies have further explored the compound's mode of action at the molecular level. Structural-activity relationship (SAR) analyses have identified critical functional groups that contribute to its bioactivity, providing valuable insights for future structural modifications. Moreover, crystallographic data have revealed its binding mode within the active sites of target proteins, offering a structural basis for the design of more potent analogs.

Despite these promising results, challenges remain in the clinical translation of 1-(4-ethoxyphenyl)-N-(2-methoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide. Issues such as pharmacokinetic properties, bioavailability, and potential off-target effects need to be addressed in subsequent studies. Ongoing research is focused on optimizing these parameters through medicinal chemistry strategies and formulation development.

In conclusion, the compound 1-(4-ethoxyphenyl)-N-(2-methoxyphenyl)-1H,2H,3H,4H-pyrrolo1,2-apyrazine-2-carbothioamide represents a promising candidate for further investigation in drug discovery. Its multifaceted biological activities and well-characterized mechanism of action position it as a valuable tool for both academic research and pharmaceutical development. Future studies should aim to bridge the gap between preclinical findings and clinical applications, paving the way for its potential therapeutic use.